N-allyl-2-[(2,6-dichlorophenyl)sulfanyl]acetamide

• IUPAC Name: 2-(2,6-dichlorophenyl)sulfanyl-N-prop-2-enylacetamide
• InChI: InChI=1S/C11H11Cl2NOS/c1-2-6-14-10(15)7-16-11-8(12)4-3-5-9(11)13/h2-5H,1,6-7H2,(H,14,15)
• InChI Key: VSPXINROFHWZBL-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CSC1=C(C=CC=C1Cl)Cl
• Molecular Formula: C11H11Cl2NOS
• Molecular Weight: 276.2 g/mol

Description

N-allyl-2-[(2,6-dichlorophenyl)sulfanyl]acetamide is a chemical compound with the molecular formula C11H11Cl2NOS. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Vibrational Spectroscopic Signatures and Quantum Computational Approach

A study by Jenepha Mary et al. (2022) characterized the antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide to obtain its vibrational signatures through Raman and Fourier transform infrared spectroscopy. This research utilized density functional theory (DFT) to explore the molecule's geometric equilibrium, intra-molecular hydrogen bond, and vibrational wavenumbers. Natural bond orbital analysis confirmed stereo-electronic interactions leading to stability. The study also involved in-silico docking showing inhibition activity against viruses (Jenepha Mary, Pradhan, & James, 2022).

Synthesis and Pharmacological Evaluation of Derivatives

Nafeesa et al. (2017) designed and synthesized a new series of N-substituted derivatives with multifunctional moieties, including 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide, and evaluated their antibacterial and anti-enzymatic potential. The study provided insights into the synthesis process, structural elucidation, and antibacterial screening, highlighting compound 6i as a good inhibitor of gram-negative bacterial strains (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).

Enantioselective Synthesis and Characterization

Taghizadeh et al. (2016) explored the enantioselective synthesis of Modafinil, starting with the reaction of benzhydrol and thioglycolic acid to afford benzhydryl sulfanyl acetic acid. This process involved a chiral complex of titanium and diethyltartrate as a catalyst, demonstrating good yield and appropriate enantioselectivity. The synthesized compounds were characterized by various spectroscopic methods (Taghizadeh, Javidan, & Daraie, 2016).

Antibacterial and Antifungal Screening

Lahtinen et al. (2014) synthesized four sulfanilamide derivatives and performed thermal and antimicrobial studies. They characterized these compounds using spectroscopic and X-ray diffraction methods, evaluated their thermal properties, and screened them for antibacterial and antifungal activities. The study provided insights into the compounds' crystal structures, hydrogen bonding, and thermal decomposition behaviors (Lahtinen, Kudva, Hegde, Bhat, Kolehmainen, Nonappa, Venkatesh, & Naral, 2014).